Cas no 124420-50-4 (3-Pyridazinamine,6-chloro-5-(2-chloro-1,1-dimethylethyl)-N,N-dimethyl-)
124420-50-4 structure
Product Name:3-Pyridazinamine,6-chloro-5-(2-chloro-1,1-dimethylethyl)-N,N-dimethyl-
CAS No:124420-50-4
MF:C10H15Cl2N3
MW:248.152199983597
CID:207152
PubChem ID:183709
Update Time:2025-04-19
3-Pyridazinamine,6-chloro-5-(2-chloro-1,1-dimethylethyl)-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridazinamine,6-chloro-5-(2-chloro-1,1-dimethylethyl)-N,N-dimethyl-
- 6-chloro-5-(1-chloro-2-methylpropan-2-yl)-N,N-dimethylpyridazin-3-amine
- DTXSID30154348
- 124420-50-4
- 3-Pyridazinamine, 6-chloro-5-(2-chloro-1,1-dimethylethyl)-N,N-dimethyl-
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- Inchi: 1S/C10H15Cl2N3/c1-10(2,6-11)7-5-8(15(3)4)13-14-9(7)12/h5H,6H2,1-4H3
- InChI Key: GAONVRSPSYCBND-UHFFFAOYSA-N
- SMILES: ClCC(C)(C)C1=C(N=NC(=C1)N(C)C)Cl
Computed Properties
- Exact Mass: 247.06455
- Monoisotopic Mass: 247.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 29Ų
Experimental Properties
- Density: 1.217
- Boiling Point: 407°Cat760mmHg
- Flash Point: 199.9°C
- Refractive Index: 1.549
- PSA: 29.02
3-Pyridazinamine,6-chloro-5-(2-chloro-1,1-dimethylethyl)-N,N-dimethyl- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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